Cas no 66962-52-5 (5-(butylamino)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(butylamino)-1,3,4-thiadiazole-2-thiol
• CAS No: 66962-52-5
• MF: C₆H₁₁N₃S₂
• MW: 189.301637887955
• MDL: MFCD03655886
• CID: 522670
• PubChem ID: 2386025
• Update Time: 2025-05-28

5-(butylamino)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-(butylamino)-
• 5-Butylamino-[1,3,4]thiadiazole-2-thiol
• 5-(butylamino)-3H-1,3,4-thiadiazole-2-thione
• DTXSID60368390
• EN300-03471
• Z56855143
• MFCD03655886
• AKOS000116322
• CS-0219229
• 5-(butylamino)-1,3,4-thiadiazole-2-thiol
• SCHEMBL10950488
• 66962-52-5

• MDL： MFCD03655886
• Inchi： 1S/C6H11N3S2/c1-2-3-4-7-5-8-9-6(10)11-5/h2-4H2,1H3,(H,7,8)(H,9,10)
• InChI Key： MXBSQYAEYDLSGO-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NCCCC)=S

Computed Properties

• Exact Mass: 189.03963
• Monoisotopic Mass: 189.039439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8
• XLogP3: 2

Experimental Properties

• Density: 1.38
• Boiling Point: 259.7°C at 760 mmHg
• Flash Point: 110.9°C
• Refractive Index: 1.679
• PSA: 36.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines